1-Mercapto-2-propanone
1-Mercapto-2-propanone
1-Mercapto-2-propanone is a ketone.
Mercaptoacetone, also known as 1-sulfanylacetone or 2-oxopropanethiol, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Mercaptoacetone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Mercaptoacetone has been primarily detected in feces. Within the cell, mercaptoacetone is primarily located in the cytoplasm. Mercaptoacetone exists in all eukaryotes, ranging from yeast to humans.
Mercaptoacetone, also known as 1-sulfanylacetone or 2-oxopropanethiol, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Mercaptoacetone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Mercaptoacetone has been primarily detected in feces. Within the cell, mercaptoacetone is primarily located in the cytoplasm. Mercaptoacetone exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
24653-75-6
VCID:
VC1583208
InChI:
InChI=1S/C3H6OS/c1-3(4)2-5/h5H,2H2,1H3
SMILES:
CC(=O)CS
Molecular Formula:
C3H6OS
Molecular Weight:
90.15 g/mol
1-Mercapto-2-propanone
CAS No.: 24653-75-6
Cat. No.: VC1583208
Molecular Formula: C3H6OS
Molecular Weight: 90.15 g/mol
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Specification
| Description | 1-Mercapto-2-propanone is a ketone. Mercaptoacetone, also known as 1-sulfanylacetone or 2-oxopropanethiol, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Mercaptoacetone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Mercaptoacetone has been primarily detected in feces. Within the cell, mercaptoacetone is primarily located in the cytoplasm. Mercaptoacetone exists in all eukaryotes, ranging from yeast to humans. |
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| CAS No. | 24653-75-6 |
| Molecular Formula | C3H6OS |
| Molecular Weight | 90.15 g/mol |
| IUPAC Name | 1-sulfanylpropan-2-one |
| Standard InChI | InChI=1S/C3H6OS/c1-3(4)2-5/h5H,2H2,1H3 |
| Standard InChI Key | USVCRBGYQRVTNK-UHFFFAOYSA-N |
| SMILES | CC(=O)CS |
| Canonical SMILES | CC(=O)CS |
| Melting Point | 112-114°C |
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